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Compound of Interest

Compound Name: Clausine E

Cat. No.: B1240325 Get Quote

Technical Support Center: Clausine E
Welcome to the technical support center for Clausine E. This guide provides detailed

information, protocols, and troubleshooting advice for researchers, scientists, and drug

development professionals working with Clausine E in cell culture applications.

Frequently Asked Questions (FAQs)
Q1: What is Clausine E and what are its properties?

Clausine E is a carbazole alkaloid with the following properties:

Molecular Formula: C₁₄H₁₁NO₃

Molecular Weight: 241.24 g/mol

Appearance: Powder

Q2: What is the primary mechanism of action for Clausine E?

Clausine E is an inhibitor of the fat mass and obesity-associated protein (FTO), an RNA

demethylase. By inhibiting FTO, Clausine E can influence mRNA methylation levels, which in

turn can affect various cellular processes, including cell proliferation. This makes it a compound

of interest in cancer research and other fields.

Q3: What is the recommended solvent for dissolving Clausine E for cell culture?
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The recommended solvent for dissolving Clausine E for cell culture applications is Dimethyl

Sulfoxide (DMSO). Clausine E is a hydrophobic compound and has poor solubility in aqueous

solutions like water or phosphate-buffered saline (PBS).

Q4: What is the maximum concentration of DMSO that is safe for my cells?

The tolerance to DMSO varies between different cell lines. However, a general guideline is to

keep the final concentration of DMSO in the cell culture medium at or below 0.5% (v/v). For

sensitive cell lines, it is advisable to use a final DMSO concentration of 0.1% (v/v) or lower. It is

always recommended to perform a solvent toxicity control experiment to determine the optimal

DMSO concentration for your specific cell line.

Q5: How should I store the Clausine E stock solution?

Once dissolved in DMSO, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for

long-term stability.

Experimental Protocols
Preparation of a 10 mM Clausine E Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Clausine E in DMSO.

Materials:

Clausine E powder (MW: 241.24 g/mol )

Cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the required mass of Clausine E:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 241.24 g/mol x 1000 mg/g = 2.41 mg

Weigh the Clausine E powder:

In a sterile microcentrifuge tube, carefully weigh out 2.41 mg of Clausine E powder using

an analytical balance.

Dissolve in DMSO:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the Clausine
E powder.

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particles.

Storage:

Aliquot the 10 mM stock solution into smaller volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Dilution of Clausine E Stock Solution for Cell Treatment
This protocol describes how to dilute the 10 mM DMSO stock solution to a final working

concentration in your cell culture medium.

Example: Preparing a 10 µM working solution:

Determine the dilution factor:

Dilution Factor = Stock Concentration / Final Concentration
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Dilution Factor = 10 mM / 10 µM = 10,000 µM / 10 µM = 1000

Calculate the volume of stock solution needed:

For a final volume of 1 mL of cell culture medium:

Volume of Stock = Final Volume / Dilution Factor

Volume of Stock = 1000 µL / 1000 = 1 µL

Prepare the working solution:

Add 1 µL of the 10 mM Clausine E stock solution to 999 µL of your complete cell culture

medium.

Mix gently by pipetting up and down or by inverting the tube.

Final DMSO Concentration:

The final DMSO concentration in this example will be 0.1% (v/v), which is generally well-

tolerated by most cell lines.

Quantitative Data Summary
Parameter Value

Molecular Weight 241.24 g/mol

Recommended Solvent DMSO

Recommended Stock Concentration 10 mM

Recommended Final DMSO Concentration in

Media
≤ 0.5% (v/v)

Storage Temperature of Stock Solution -20°C or -80°C
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Issue Possible Cause Recommended Solution

Clausine E powder does not

dissolve completely in DMSO.

Insufficient vortexing or

sonication.

Continue vortexing. If the issue

persists, briefly sonicate the

solution in a water bath.

The concentration is too high

for the solubility limit in DMSO.

While unlikely at 10 mM based

on typical small molecule

solubility in DMSO, you can try

preparing a lower

concentration stock solution

(e.g., 5 mM).

Precipitate forms when diluting

the DMSO stock solution in cell

culture medium.

The aqueous solubility of

Clausine E has been

exceeded.

Perform a serial dilution.

Instead of a single large

dilution, dilute the stock

solution in steps with the cell

culture medium.

The temperature of the

medium is too low.

Ensure your cell culture

medium is pre-warmed to 37°C

before adding the Clausine E

stock solution.

The final DMSO concentration

is too low to maintain solubility.

While aiming for a low DMSO

concentration is important for

cell health, a slight increase

(e.g., from 0.1% to 0.2%) might

be necessary to keep the

compound in solution. Always

check the tolerance of your cell

line.

High cell death is observed in

the vehicle (DMSO) control

group.

The final DMSO concentration

is too high for the specific cell

line.

Perform a dose-response

experiment with DMSO alone

to determine the maximum

non-toxic concentration for

your cells and adjust your

experimental protocol

accordingly.
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The DMSO is not of cell culture

grade.

Ensure you are using high-

purity, sterile-filtered DMSO

suitable for cell culture.

Inconsistent experimental

results.

Repeated freeze-thaw cycles

of the stock solution.

Always aliquot the stock

solution after preparation to

avoid degradation of the

compound.

Inaccurate pipetting of small

volumes.

Use calibrated micropipettes

and appropriate techniques for

handling small volumes to

ensure accurate final

concentrations.

Visualizations
Experimental Workflow for Dissolving Clausine E
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Caption: Workflow for preparing Clausine E stock and working solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1240325?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of FTO Inhibition by Clausine E
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Caption: Clausine E inhibits FTO, leading to altered mRNA methylation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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